Cas no 2172481-07-9 (4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole)

• Product Name: 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole
• CAS No: 2172481-07-9
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 6512666
• PubChem ID: 165572399
• Update Time: 2025-06-08

4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole
• 2172481-07-9
• EN300-1613778
• 4-bromo-1-[2-(tert-butoxy)ethyl]-1H-imidazole

• Inchi： 1S/C9H15BrN2O/c1-9(2,3)13-5-4-12-6-8(10)11-7-12/h6-7H,4-5H2,1-3H3
• InChI Key： VWUZVCZREUUKNH-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CCOC(C)(C)C

Computed Properties

• Exact Mass: 246.03678g/mol
• Monoisotopic Mass: 246.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole

Introduction to 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole (CAS No. 2172481-07-9)

4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole (CAS No. 2172481-07-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of a bromine substituent and a tert-butoxyethyl side chain attached to an imidazole core imparts distinct chemical properties that make it valuable for further functionalization and derivatization.

The imidazole ring is a prominent heterocyclic scaffold widely recognized for its prevalence in numerous pharmacologically relevant compounds. Its aromatic nature and ability to form hydrogen bonds make it an ideal candidate for drug design. In particular, 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole leverages these properties, offering a reactive platform for the development of novel therapeutic agents.

The bromo substituent at the 4-position of the imidazole ring provides a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of diverse drug candidates. Additionally, the tert-butoxyethyl moiety introduces a hydrophilic segment that can enhance solubility and bioavailability, making this compound particularly useful in medicinal chemistry applications.

Recent advancements in drug discovery have highlighted the importance of imidazole derivatives in addressing various therapeutic challenges. For instance, imidazole-based compounds have shown promise in the treatment of infectious diseases, cancer, and neurological disorders. The structural versatility of 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole allows researchers to explore multiple chemical modifications, facilitating the development of targeted therapies.

In clinical research, derivatives of imidazole have been investigated for their antimicrobial and antifungal properties. The bromine atom in 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole can be selectively replaced with other functional groups to generate novel analogs with enhanced efficacy. Such modifications are crucial for overcoming resistance mechanisms and improving treatment outcomes.

The pharmaceutical industry has also explored imidazole derivatives as kinase inhibitors and receptor modulators. The tert-butoxyethyl group in this compound can be tailored to optimize pharmacokinetic profiles, ensuring better drug delivery and patient compliance. Moreover, computational modeling studies have demonstrated that structural variations derived from 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole can fine-tune binding interactions with biological targets, leading to more potent and selective drug candidates.

Industrial applications of 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole extend beyond academic research. Pharmaceutical manufacturers utilize this compound as a key building block in multi-step synthetic routes. Its stability under various reaction conditions makes it an attractive choice for large-scale production processes. Additionally, the ease with which it can be modified allows for rapid screening of new chemical entities (NCEs), accelerating the drug discovery pipeline.

The synthesis of 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole involves well-established organic transformations, ensuring reproducibility and scalability. Researchers often employ protecting group strategies to safeguard sensitive functionalities during multi-step syntheses. The bromine atom’s reactivity further facilitates selective modifications, enabling precise control over molecular architecture.

Future directions in the study of 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole may include exploring its role in combinatorial chemistry and high-throughput screening (HTS). By integrating this compound into library synthesis platforms, researchers can generate vast collections of derivatives for rapid biological evaluation. Such approaches are expected to uncover novel pharmacophores with therapeutic potential.

The growing interest in imidazole derivatives underscores their significance as pharmacological tools. As synthetic methodologies continue to evolve, compounds like 4-bromo-1-2-(tert-butoxy)ethyl-1H-imidazole will remain indispensable in the quest for innovative treatments. Their structural adaptability and functional diversity make them cornerstone molecules in modern medicinal chemistry.